N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide

• IUPAC Name: N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-2,6-dimethoxybenzamide
• InChI: InChI=1S/C22H26N2O4/c1-4-5-13-24-17-11-10-16(14-15(17)9-12-20(24)25)23-22(26)21-18(27-2)7-6-8-19(21)28-3/h6-8,10-11,14H,4-5,9,12-13H2,1-3H3,(H,23,26)
• InChI Key: XDKKTNSYMQMFKK-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3=C(C=CC=C3OC)OC
• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol

Description

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide, also known as J147, is a small molecule drug that has shown promising results in preclinical studies for its potential use in treating Alzheimer's disease. The compound was developed by a team of researchers at the Salk Institute for Biological Studies in La Jolla, California. J147 has been found to improve memory and cognitive function in animal models of Alzheimer's disease without causing any significant side effects.

Scientific Research Applications

Assessment of Cellular Proliferation in Tumors

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide has been studied for its potential in assessing cellular proliferation in tumors, particularly using PET imaging techniques. A study demonstrated the feasibility of imaging tumor proliferation with this compound in patients with newly diagnosed malignant neoplasms, suggesting its utility in evaluating the proliferative status of solid tumors. The safety and dosimetry of the compound were evaluated, with no adverse effects reported, making it promising for clinical trials in PET imaging (Dehdashti et al., 2013).

Sigma-2 Receptor Probing

The compound has been explored as a sigma-2 receptor probe in the context of neuropharmacology. Research on analogues of this compound found significant affinity for sigma-2 receptors, offering a useful ligand for studying these receptors in vitro. This highlights its potential application in understanding the role of sigma-2 receptors in various physiological and pathological processes (Xu et al., 2005).

Medicinal Chemistry and Synthetic Routes

The development of efficient synthetic routes for related compounds has been a focus of research, aiming to optimize the synthesis process for potential therapeutic agents. For example, a practical and scalable synthetic route was developed for YM758 monophosphate, a compound with a similar tetrahydroisoquinoline structure, indicating the broader implications of research on N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide for medicinal chemistry (Yoshida et al., 2014).

Investigation of Metabolites and Excretion Pathways

The metabolism and excretion pathways of compounds with a similar structural framework have been investigated, contributing to a better understanding of their pharmacokinetics and the role of transporter-mediated renal and hepatic excretion. Such studies are crucial for designing compounds with optimized absorption, distribution, metabolism, and excretion (ADME) properties (Umehara et al., 2009).